Cas no 538-71-6 (Domiphen bromide)

• Product Name: Domiphen bromide
• CAS No: 538-71-6
• MF: C₂₂H₄₀BrNO
• MW: 414.463106155396
• MDL: MFCD00011769
• CID: 38150
• PubChem ID: 10866
• Update Time: 2026-05-14

Domiphen bromide Chemical and Physical Properties

Names and Identifiers

• domiphen bromide
• dodecyl-dimethyl-(2-phenoxyethyl)azanium,bromide
• Domiphen (bromide)
• (Dodecyldimethyl-2-phenoxyethyl)ammonium bromide
• Dodecyldimethyl-2-Phenoxyethylammonium Bromide
• Fungitex
• Bradasol
• Bradonit
• Bradoral
• Oradol
• Phenododecinium bromide
• Bradosol bromide
• Fungitex R
• 1-Dodecanaminium, N,N-dimethyl-N-(2-phenoxyethyl)-, bromide
• Domipheni bromidum [INN-Latin]
• Bromuro de domifeno [INN-Spanish]
• Bromure de domiphene [INN-French]
• R4CY19YS7C
• Dodecyldimethyl(2-phenoxyethyl)ammonium bromide
• beta-Phenoxyethyldimethyldode
• DomiphenBromide
• Domiphen bromide

• MDL： MFCD00011769
• Inchi： 1S/C22H40NO.BrH/c1-4-5-6-7-8-9-10-11-12-16-19-23(2,3)20-21-24-22-17-14-13-15-18-22;/h13-15,17-18H,4-12,16,19-21H2,1-3H3;1H/q+1;/p-1
• InChI Key： OJIYIVCMRYCWSE-UHFFFAOYSA-M
• SMILES： [Br-].O(C1C([H])=C([H])C([H])=C([H])C=1[H])C([H])([H])C([H])([H])[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H]
• BRN： 3922742

Computed Properties

• Exact Mass: 413.22900
• Monoisotopic Mass: 413.229328
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 15
• Complexity: 271
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 9.2

Experimental Properties

• Color/Form: Not available
• Density: 1.1411 (rough estimate)
• Melting Point: 117-119 °C (lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.5570 (estimate)
• Water Partition Coefficient: Soluble in ethanol, acetone, ethyl acetate, chloroform and water. Slightly soluble in benzene.
• PSA: 9.23000
• LogP: 3.06670
• Merck: 14,3415
• Sensitiveness: Hygroscopic
• Solubility: Not available

Domiphen bromide Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• RTECS：BQ2030000
• Hazardous Material Identification：
• HazardClass：6.1
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：6.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt

Additional information on Domiphen bromide

Professional Introduction to Domiphen Bromide (CAS No. 538-71-6)

Domiphen bromide, with the chemical formula C₁₉H₁₉BrClN₂O, is a well-known quaternary ammonium compound widely recognized for its antimicrobial properties. Its CAS number, CAS No. 538-71-6, uniquely identifies it in the chemical registry, underscoring its significance in various scientific and industrial applications. This compound has garnered considerable attention in recent years due to its multifaceted roles in pharmaceuticals, biocides, and material science.

The antimicrobial efficacy of Domiphen bromide is primarily attributed to its ability to disrupt bacterial and fungal cell membranes, leading to cell lysis and death. This mechanism of action makes it particularly effective against a broad spectrum of microorganisms, including Gram-positive and Gram-negative bacteria, as well as yeasts and fungi. Its stability under varying environmental conditions further enhances its utility in diverse applications.

In the realm of pharmaceuticals, Domiphen bromide has been explored for its potential as an antiseptic and disinfectant. Recent studies have highlighted its efficacy in preventing infections associated with medical devices, such as catheters and implants. The compound's ability to form a protective layer on surfaces inhibits microbial growth, thereby reducing the risk of healthcare-associated infections. Additionally, research suggests that Domiphen bromide may be incorporated into wound care formulations to promote faster healing by maintaining a sterile environment.

Beyond healthcare applications, Domiphen bromide finds utility in consumer products where antimicrobial properties are crucial. For instance, it is commonly used in hand sanitizers, soaps, and disinfectant sprays due to its effectiveness in killing pathogens on contact. The compound's compatibility with other ingredients makes it a preferred choice for formulating multipurpose hygiene products that offer both cleaning and disinfection benefits.

The material science applications of Domiphen bromide are equally noteworthy. Researchers have investigated its use as a preservative in coatings and adhesives to prevent microbial degradation. Its incorporation into these materials extends their shelf life and enhances their performance in environments prone to microbial contamination. Furthermore, the compound's properties make it suitable for use in antimicrobial textiles, which are increasingly demanded for protective clothing and medical textiles.

The environmental impact of using Domiphen bromide has also been a subject of interest. While its biodegradability is limited, studies have shown that it can be effectively removed from water through advanced oxidation processes. This underscores the importance of proper disposal methods to minimize environmental exposure. Efforts are ongoing to develop greener alternatives or derivatives of Domiphen bromide that retain its antimicrobial properties while reducing ecological footprints.

In conclusion, the multifaceted applications of CAS No. 538-71-6, specifically Domiphen bromide, underscore its significance in modern chemistry and industry. From pharmaceuticals to consumer products and material science, this compound continues to play a pivotal role in addressing challenges related to microbial contamination. As research progresses, new applications and derivatives of Domiphen bromide are likely to emerge, further solidifying its place as a cornerstone in antimicrobial chemistry.